Cas no 929339-38-8 (4-Amino-6,8-dimethylquinoline)

4-Amino-6,8-dimethylquinoline is a substituted quinoline derivative characterized by the presence of amino and methyl functional groups at the 4-, 6-, and 8-positions of the quinoline ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical agents. Its structural features, including the electron-donating amino group and sterically influencing methyl substituents, enhance its utility in coordination chemistry and as a building block for complex molecular frameworks. The compound exhibits stability under standard conditions and is compatible with a range of synthetic transformations, making it valuable for research and industrial applications in medicinal and materials chemistry.

4-Amino-6,8-dimethylquinoline structure

Product Name:4-Amino-6,8-dimethylquinoline

CAS No:929339-38-8

MF:C₁₁H₁₂N₂

MW:172.226382255554

MDL:MFCD08754057

CID:879339

PubChem ID:17039855

Update Time:2025-05-28

4-Amino-6,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

- 6,8-Dimethylquinolin-4-amine
- 4-Amino-6,8-dimethylquinoline
- 6,8-dimethyl-4-quinolinamine(SALTDATA: FREE)
- 6,8-DIMETHYL-4-QUINOLINAMINE
- 6,8-dimethyl-4-quinolylamine
- 6,8-Dimethyl-quinolin-4-ylamine
- BB_SC-7816
- MFCD08754057
- AKOS002329346
- AB49057
- CS-0313793
- DTXSID10589038
- 929339-38-8
- BB 0237789
- VS-10298
- 4-amino-6,8-dimethylquinoline, AldrichCPR
- MDL： MFCD08754057
- Inchi： 1S/C11H12N2/c1-7-5-8(2)11-9(6-7)10(12)3-4-13-11/h3-6H,1-2H3,(H2,12,13)
- InChI Key： MWEAEUSVMYYGPK-UHFFFAOYSA-N
- SMILES： N1C=CC(=C2C=C(C)C=C(C)C=12)N

Computed Properties

Exact Mass: 172.10000
Monoisotopic Mass: 172.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.91000
LogP: 3.01500

4-Amino-6,8-dimethylquinoline Security Information

Hazard Category Code： 22
Hazardous Material Identification：

4-Amino-6,8-dimethylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB212620-1 g	4-Amino-6,8-dimethylquinoline	929339-38-8		1g	€122.60	2022-06-11
abcr	AB212620-5 g	4-Amino-6,8-dimethylquinoline	929339-38-8		5g	€261.80	2022-06-11
Apollo Scientific	OR307525-1g	4-Amino-6,8-dimethylquinoline	929339-38-8		1g	£150.00	2024-05-25
Apollo Scientific	OR307525-5g	4-Amino-6,8-dimethylquinoline	929339-38-8		5g	£383.00	2024-05-25
Chemenu	CM222594-5g	6,8-Dimethylquinolin-4-amine	929339-38-8	95%	5g	$***	2023-05-29
TRC	A634970-50mg	4-Amino-6,8-dimethylquinoline	929339-38-8		50mg	$ 50.00	2022-06-07
TRC	A634970-100mg	4-Amino-6,8-dimethylquinoline	929339-38-8		100mg	$ 65.00	2022-06-07
TRC	A634970-500mg	4-Amino-6,8-dimethylquinoline	929339-38-8		500mg	$ 115.00	2022-06-07
eNovation Chemicals LLC	Y1240920-5g	6,8-DIMETHYL-4-QUINOLINAMINE	929339-38-8	95%	5g	$315	2024-06-07
eNovation Chemicals LLC	Y1240920-1g	6,8-DIMETHYL-4-QUINOLINAMINE	929339-38-8	95%	1g	$125	2025-02-19